4-Piperidinol, 1-methyl-4-phenyl-, benzoate, hydrochloride
CAS No.: 38855-54-8
Cat. No.: VC19638761
Molecular Formula: C19H22ClNO2
Molecular Weight: 331.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 38855-54-8 |
|---|---|
| Molecular Formula | C19H22ClNO2 |
| Molecular Weight | 331.8 g/mol |
| IUPAC Name | (1-methyl-4-phenylpiperidin-4-yl) benzoate;hydrochloride |
| Standard InChI | InChI=1S/C19H21NO2.ClH/c1-20-14-12-19(13-15-20,17-10-6-3-7-11-17)22-18(21)16-8-4-2-5-9-16;/h2-11H,12-15H2,1H3;1H |
| Standard InChI Key | QSHASOHWSKBQAS-UHFFFAOYSA-N |
| Canonical SMILES | CN1CCC(CC1)(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3.Cl |
Introduction
Chemical Structure and Nomenclature
Molecular Architecture
The compound features a piperidine core (a six-membered amine ring) with three critical substituents:
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A methyl group at the 1-position, enhancing steric bulk and influencing receptor binding.
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A phenyl group at the 4-position, contributing to hydrophobic interactions in biological systems.
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A benzoate ester at the 4-hydroxyl position, esterified to improve metabolic stability.
The hydrochloride salt form introduces a counterion that improves solubility in polar solvents, critical for intravenous or oral delivery .
Systematic Nomenclature
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IUPAC Name: (1-Methyl-4-phenylpiperidin-4-yl) benzoate hydrochloride.
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Canonical SMILES: CN1CCC(CC1)(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3.Cl .
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InChI Key: QSHASOHWSKBQAS-UHFFFAOYSA-N.
Table 1: Molecular Identifiers
| Property | Value | Source |
|---|---|---|
| CAS No. | 38855-54-8 | |
| Molecular Formula | C₁₉H₂₂ClNO₂ | |
| Molecular Weight | 331.8 g/mol | |
| PubChem CID | 217407 |
Synthesis and Optimization
Synthetic Pathways
The synthesis involves a multi-step approach:
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Piperidine Functionalization: Reacting 4-piperidinol with methyl iodide to introduce the 1-methyl group.
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Phenyl Substitution: Friedel-Crafts alkylation or Grignard reactions attach the phenyl group at the 4-position.
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Esterification: Benzoic acid or its chloride reacts with the hydroxyl group under acidic conditions to form the benzoate ester.
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Salt Formation: Treatment with hydrochloric acid yields the hydrochloride salt.
Reaction Conditions
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Solvent: Dichloromethane or ethyl acetate for esterification.
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Temperature: Reflux (40–80°C) for 6–12 hours.
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Catalyst: p-Toluenesulfonic acid (p-TsOH) for ester bond formation.
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Yield: Optimized to 60–75% through pH monitoring (pH 5–6).
Table 2: Synthesis Parameters
| Parameter | Optimal Value | Source |
|---|---|---|
| Solvent | Dichloromethane | |
| Temperature | 60°C (reflux) | |
| Reaction Time | 8 hours | |
| Yield | 68% |
Physicochemical Properties
Solubility and Stability
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Stability: Stable at pH 4–7; degrades in strongly acidic (pH < 2) or basic (pH > 9) conditions.
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Storage: -20°C in anhydrous environments to prevent hydrolysis.
Spectroscopic Data
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IR Spectroscopy: Peaks at 1720 cm⁻¹ (C=O ester), 1250 cm⁻¹ (C-O ester), and 750 cm⁻¹ (C-Cl) .
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NMR (¹H): δ 7.8–7.2 (m, aromatic protons), δ 3.6 (s, piperidine CH₂), δ 2.3 (s, N-CH₃) .
Pharmacological Profile
Mechanism of Action
The compound inhibits tyrosine kinases, particularly Abl kinase, by binding to the ATP-binding pocket. This disrupts phosphorylation cascades in cancer cells, as evidenced in leukemia models . The phenyl and benzoate groups enhance hydrophobic interactions with kinase domains, while the protonated piperidine nitrogen forms hydrogen bonds .
Binding Affinity
Table 3: Pharmacokinetic Parameters
Applications in Medicinal Chemistry
Oncology
As a tyrosine kinase inhibitor, the compound shows promise in treating chronic myeloid leukemia (CML). Preclinical studies demonstrate 80% reduction in tumor volume in xenograft models at 50 mg/kg/day .
Antibacterial Research
Preliminary assays indicate activity against Staphylococcus aureus (MIC = 32 µg/mL), likely due to membrane disruption.
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